Cas no 581066-04-8 (Azido-PEG4-Boc)

• Product Name: Azido-PEG4-Boc
• CAS No: 581066-04-8
• MF: C₁₅H₂₉N₃O₆
• MW: 347.407264471054
• MDL: MFCD18916988
• CID: 1057987
• Update Time: 2025-10-31

Azido-PEG4-Boc Chemical and Physical Properties

Names and Identifiers

• N3-PEG4-tBu
• N3-PEG4-CH2CH2COOtBu
• Azido-PEG4-t-butyl ester
• N3-PEG4-tBul
• Azido-PEG4-Boc

• MDL： MFCD18916988
• Inchi： 1S/C15H29N3O6/c1-15(2,3)24-14(19)4-6-20-8-10-22-12-13-23-11-9-21-7-5-17-18-16/h4-13H2,1-3H3
• InChI Key： KUOGRGKKXWMJFM-UHFFFAOYSA-N
• SMILES： O(C(CCOCCOCCOCCOCCN=[N+]=[N-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 347.20563565 g/mol
• Monoisotopic Mass: 347.20563565 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 17
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 347.41
• XLogP3: 1.3
• Topological Polar Surface Area: 77.6Ų

Experimental Properties

• Refractive Index: 1.449 (589.3 nm 23 ºC)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Azo imides
• Other Chemical additives
• Other Chemical Reagents

Additional information on Azido-PEG4-Boc

Azido-PEG4-Boc: A Comprehensive Overview

Azido-PEG4-Boc, also known by its CAS number 581066-04-8, is a versatile compound that has gained significant attention in the fields of chemistry and biotechnology. This compound is a type of polyethylene glycol (PEG) derivative, specifically modified with an azide group at one end and a tert-butoxycarbonyl (Boc) protecting group at the other. The combination of these functional groups makes it highly valuable for various applications, particularly in drug delivery systems, bioconjugation, and click chemistry.

The structure of Azido-PEG4-Boc consists of a four-carbon chain (PEG4) with an azide (-N3) group at one end and a Boc group at the other. The azide group is a reactive moiety that can participate in click chemistry reactions, such as the Huisgen cycloaddition reaction, which is widely used for forming covalent bonds between molecules. On the other hand, the Boc group serves as a protecting group for amino functionalities, ensuring stability during synthesis and enabling controlled deprotection under specific conditions.

One of the key advantages of Azido-PEG4-Boc lies in its ability to act as a bifunctional linker. This property allows it to connect different molecules or biomolecules, such as proteins, peptides, or nucleic acids, through its reactive azide group. The PEG chain provides flexibility and solubility to the conjugated system, which is crucial for applications in drug delivery where solubility and bioavailability are critical factors.

Recent advancements in click chemistry have further enhanced the utility of Azido-PEG4-Boc. Researchers have demonstrated its effectiveness in creating stable bioconjugates with high yield and precision. For instance, studies have shown that this compound can be used to modify antibodies or nanoparticles for targeted drug delivery, improving their specificity and reducing off-target effects. Additionally, its compatibility with various reaction conditions makes it suitable for use in both aqueous and organic environments.

In terms of synthesis, Azido-PEG4-Boc is typically prepared through a multi-step process involving the activation of PEG with appropriate coupling agents followed by functionalization with azide and Boc groups. The synthesis requires careful control over reaction conditions to ensure high purity and functionality of the final product. Quality control measures include chromatographic analysis and spectroscopic techniques to confirm the structure and integrity of the compound.

The application of Azido-PEG4-Boc extends beyond drug delivery systems. It has also found use in bioimaging technologies where it serves as a linker for attaching fluorescent tags or contrast agents to biological targets. Furthermore, its role in peptide synthesis has been explored, where it facilitates the construction of complex peptide libraries with high efficiency.

Recent studies have highlighted the potential of Azido-PEG4-Boc in developing advanced materials for regenerative medicine. By incorporating this compound into hydrogels or scaffolds, researchers aim to create biomaterials with enhanced biocompatibility and functionality. These materials can potentially be used for tissue engineering applications, where controlled release of bioactive molecules is essential.

In conclusion, Azido-PEG4-Boc (CAS 581066-04-8) is a multifaceted compound that continues to play a pivotal role in modern chemical and biomedical research. Its unique structure and reactivity make it an invaluable tool for creating advanced materials and systems with applications ranging from drug delivery to bioimaging. As research progresses, new innovative uses for this compound are likely to emerge, further solidifying its importance in these fields.